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Compound of Interest

Compound Name: 5-OxoETE-d7

Cat. No.: B212044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for 5-OxoETE-
d7, a deuterated analog of the potent bioactive lipid, 5-Oxo-eicosatetraenoic acid (5-OxoETE).

Given its biological activity and use in sensitive analytical applications, adherence to strict

safety and handling protocols is imperative. This document outlines the known properties,

storage requirements, handling procedures, and biological context of 5-OxoETE-d7 to ensure

its safe and effective use in a laboratory setting.

Compound Identification and Properties
5-OxoETE-d7 is an isotopically labeled internal standard intended for the quantification of 5-

OxoETE by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS).[1][2] The deuterium atoms are located at the 6, 8, 9, 11, 12, 14, and 15

positions.[1][2]

Quantitative Data Summary:
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Property Value Source

Formal Name

5-oxo-6E,8Z,11Z,14Z-

eicosatetraenoic-

6,8,9,11,12,14,15-d7 acid

[1]

CAS Number 1881277-29-7

Molecular Formula C₂₀H₂₃D₇O₃

Formula Weight 325.5

Purity
≥99% deuterated forms (d1-

d7)

Formulation A solution in ethanol

Storage Temperature -80°C

Stability ≥ 2 years at -80°C

λmax 279 nm

Solubility Data:

Solvent Solubility

DMF Miscible

DMSO Miscible

Ethanol Miscible

PBS (pH 7.2) 0.8 mg/ml

Data sourced from Cayman Chemical product information sheets.

Hazard Identification and Safety Precautions
Warning: This product is for research use only and is not for human or veterinary use. As with

any chemical of unknown toxicity, 5-OxoETE-d7 should be handled with caution. The biological

activity of its non-deuterated counterpart, 5-OxoETE, as a potent chemoattractant for
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eosinophils and neutrophils, underscores the need to avoid direct contact, inhalation, and

ingestion.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes of

the ethanol solution.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact with the

compound and solvent.

Body Protection Laboratory coat.
Protects skin and clothing from

accidental spills.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or fume hood.

To be used if there is a risk of

aerosolization.

Handling and Storage Procedures
Receiving and Unpacking:

Upon receipt, visually inspect the package for any damage or leaks.

Wear appropriate PPE, including gloves and eye protection, during unpacking.

Confirm that the product and quantity match the order information.

Storage:

Store the vial upright at -80°C in a designated and clearly labeled freezer location.

Avoid repeated freeze-thaw cycles to maintain the stability of the compound.

Preparation of Working Solutions:
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Before opening, allow the vial to warm to room temperature to prevent condensation from

entering the vial.

Briefly centrifuge the vial to ensure that the entire contents are at the bottom.

All dilutions and transfers should be performed in a chemical fume hood or a well-ventilated

area.

Use accurately calibrated pipettes for preparing dilutions.

Experimental Protocols
Use of 5-OxoETE-d7 as an Internal Standard in LC-
MS/MS
This protocol provides a general workflow for the use of 5-OxoETE-d7 in the quantification of

endogenous 5-OxoETE in biological samples.

Materials:

Biological sample (e.g., bronchoalveolar lavage fluid, cell culture supernatant)

5-OxoETE-d7 solution

Extraction solvent (e.g., methyl-t-butyl ether)

LC-MS/MS system

Methodology:

Sample Preparation: Thaw the biological samples on ice.

Internal Standard Spiking: Add a known amount of 5-OxoETE-d7 (e.g., 1 ng) to a defined

volume of the biological sample (e.g., 500 µL).

Liquid-Liquid Extraction:

Add 4 volumes of ice-cold methyl-t-butyl ether to the sample.
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Vortex vigorously for 15 minutes.

Centrifuge at a low speed (e.g., 3000 rpm) for 5 minutes at 4°C to separate the organic

and aqueous layers.

Solvent Evaporation: Transfer the upper organic layer to a clean tube and evaporate to

dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a small volume of the mobile phase (e.g.,

5% ethanol in hexanes).

LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system for analysis.

The amount of endogenous 5-OxoETE is determined from the ratio of the peak areas of the

unlabeled 5-OxoETE and the deuterated internal standard.

Biological Activity and Signaling
5-OxoETE is a potent chemoattractant for eosinophils and also exerts effects on neutrophils,

basophils, and monocytes. Its actions are mediated through the G-protein coupled receptor,

OXER1. Activation of OXER1 by 5-OxoETE initiates a cascade of intracellular signaling events.
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Caption: 5-OxoETE signaling via the OXER1 receptor.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the quantification of 5-

OxoETE using 5-OxoETE-d7 as an internal standard.
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Caption: Workflow for 5-OxoETE quantification.

Disposal
Dispose of unused 5-OxoETE-d7 and any contaminated materials in accordance with

institutional, local, state, and federal regulations for chemical waste. The ethanol solution may

be flammable and should be handled accordingly. Do not dispose of down the drain.

Emergency Procedures
Spills:

In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in a sealed container for chemical waste disposal.
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Ventilate the area and wash the spill site after material pickup is complete.

For larger spills, evacuate the area and contact your institution's environmental health and

safety department.

Exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

By adhering to these guidelines, researchers can safely handle 5-OxoETE-d7 and obtain

reliable data for their research endeavors. Always consult your institution's specific safety

protocols and the most recent Safety Data Sheet (SDS) for the solvent if available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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